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Compound of Interest

Compound Name: 4-Bromo-2-hydroxybenzonitrile

Cat. No.: B1282075 Get Quote

Essential Safety and Handling Guide for 4-
Bromo-2-hydroxybenzonitrile
This guide provides critical safety, handling, and disposal procedures for 4-Bromo-2-
hydroxybenzonitrile, tailored for research and drug development professionals. Adherence to

these protocols is vital for ensuring personal safety and regulatory compliance.

Hazard Summary
4-Bromo-2-hydroxybenzonitrile is a hazardous substance that requires careful handling. It is

classified as toxic if swallowed, in contact with skin, or inhaled.[1] The compound is known to

cause serious eye irritation, skin irritation, and may lead to respiratory irritation.[1][2][3]

GHS Hazard Statements:

H301: Toxic if swallowed.[1]

H311: Toxic in contact with skin.[1]

H315: Causes skin irritation.[1][3]

H319: Causes serious eye irritation.[1][3]

H331: Toxic if inhaled.
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H335: May cause respiratory irritation.[3]

H402: Harmful to aquatic life.[3]

Personal Protective Equipment (PPE)
The use of appropriate personal protective equipment is mandatory to prevent exposure. All

PPE should be inspected for integrity before each use.

PPE Category Minimum Requirement
Specifications and Best
Practices

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles.

For operations with a high risk

of splashing, a face shield

should be worn in addition to

goggles.[4]

Hand Protection Chemical-resistant gloves.

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use.[4]

Skin and Body Protection Laboratory coat.

Wear a long-sleeved lab coat

and appropriate protective

clothing to prevent any

possibility of skin exposure.[4]

Respiratory Protection Use in a well-ventilated area.

A NIOSH-approved respirator

(e.g., N95) is necessary if dust

is generated or if ventilation is

inadequate.[3][4] All handling

of solids should occur within a

chemical fume hood.

Operational Plan: Step-by-Step Handling
Procedures
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A systematic workflow is crucial for minimizing exposure and preventing contamination. All

handling of 4-Bromo-2-hydroxybenzonitrile, especially weighing and solution preparation,

should occur in a designated area within a chemical fume hood.[4]

Preparation:

Area Setup: Ensure work is conducted in a well-ventilated chemical fume hood.[3] Keep the

sash at the lowest practical height.

Don PPE: Put on all required personal protective equipment as detailed in the table above.

Emergency Equipment: Confirm that a safety shower and eyewash station are readily

accessible.[5]

Weighing and Handling:

Minimize Dust: Handle the solid material carefully to minimize dust generation.[3] Use a

clean, dedicated spatula and weigh boat.

Solution Preparation: If preparing a solution, add the solid to the solvent slowly. If the

process is exothermic, ensure the vessel is appropriately cooled.

Avoid Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.[6]

General Hygiene: Do not eat, drink, or smoke in the handling area. Wash hands thoroughly

with soap and water after handling is complete.[3]

First Aid Measures:

If Swallowed: Rinse mouth and immediately call a POISON CENTER or doctor.

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice.[3] Remove

contaminated clothing and wash it before reuse.[3]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor.[3]
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, seek medical attention.[3]

Disposal Plan
All waste containing 4-Bromo-2-hydroxybenzonitrile must be treated as hazardous waste.[7]

Under no circumstances should this chemical be disposed of down the drain or in regular trash.

[7]

Waste Collection and Storage:

Segregation: Collect all waste containing 4-Bromo-2-hydroxybenzonitrile, including

unused product and contaminated consumables (e.g., pipette tips, gloves), in a dedicated

and sealed container.[7]

Container Type: The container must be clearly labeled for "Halogenated Organic Waste".[8]

Labeling: The label must clearly state "Hazardous Waste," "4-Bromo-2-
hydroxybenzonitrile," and include the relevant hazard symbols.[7]

Storage: Store the sealed waste container in a cool, dry, and well-ventilated secondary

containment area, away from incompatible materials.[7]

Disposal of Contaminated Packaging:

Decontamination: Containers that held the chemical must be treated as hazardous waste.[7]

They should be triple-rinsed with a suitable solvent.[9]

Rinsate Collection: The rinsate from cleaning the containers is also hazardous waste and

must be collected in the designated "Halogenated Organic Waste" container.[8][9]

Final Disposal: Once decontaminated, the packaging can be disposed of according to

institutional and local regulations.[7]

Spill Management:

Evacuate: Evacuate non-essential personnel from the spill area.
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Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[7]

Containment: Prevent the spill from spreading or entering drains.[7]

Clean-up: For solid spills, carefully sweep or scoop the material to avoid creating dust and

place it into the hazardous waste container. For liquid spills, absorb with an inert material

(e.g., vermiculite) and place in the sealed container.[7]

Decontaminate Area: Clean the spill area thoroughly with a suitable solvent, followed by

soap and water. All cleanup materials must be collected as hazardous waste.[7]
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Caption: Workflow for the safe handling and disposal of 4-Bromo-2-hydroxybenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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